7-methyl-3-[2-oxo-2-(2-thienyl)ethylidene]-1,3-dihydro-2H-indol-2-one

• IUPAC Name: (3Z)-7-methyl-3-(2-oxo-2-thiophen-2-ylethylidene)-1H-indol-2-one
• InChI: InChI=1S/C15H11NO2S/c1-9-4-2-5-10-11(15(18)16-14(9)10)8-12(17)13-6-3-7-19-13/h2-8H,1H3,(H,16,18)/b11-8-
• InChI Key: CUXJHQSDEDMQMM-FLIBITNWSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=CC(=O)C3=CC=CS3)C(=O)N2
• Isomeric SMILES: CC1=C2C(=CC=C1)/C(=C/C(=O)C3=CC=CS3)/C(=O)N2
• Molecular Formula: C15H11NO2S
• Molecular Weight: 269.3 g/mol

Description

7-methyl-3-[2-oxo-2-(2-thienyl)ethylidene]-1,3-dihydro-2H-indol-2-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as thioflavin T, which is a fluorescent dye used in the detection of amyloid fibrils. Thioflavin T has been widely used in research to study the formation and aggregation of amyloid fibrils in various diseases, including Alzheimer's, Parkinson's, and Huntington's diseases.

Mechanism of Action

Thioflavin T binds to the beta-sheet structure of amyloid fibrils through hydrophobic interactions and hydrogen bonding. The binding of thioflavin T to amyloid fibrils results in a conformational change that leads to the emission of fluorescence. Thioflavin T has been shown to have high selectivity and sensitivity towards amyloid fibrils, making it an ideal probe for the detection of amyloid-related diseases.
Biochemical and Physiological Effects:
Thioflavin T has no known biochemical or physiological effects on living organisms. It is an inert molecule that is used solely as a fluorescent probe for the detection of amyloid fibrils.

Advantages and Limitations for Lab Experiments

Thioflavin T has several advantages for lab experiments. It is a highly sensitive and selective probe for the detection of amyloid fibrils. Thioflavin T is also relatively easy to use and can be incorporated into various experimental setups. However, thioflavin T has some limitations. It is not suitable for the detection of all types of amyloid fibrils, and it may interfere with other fluorescent probes in some experimental setups.

Future Directions

Thioflavin T has potential applications in various fields, including medicine, biotechnology, and materials science. Some possible future directions for research on thioflavin T include:
1. Development of new fluorescent probes based on the structure of thioflavin T for the detection of amyloid fibrils.
2. Investigation of the mechanism of amyloid fibril formation and aggregation using thioflavin T as a tool.
3. Development of diagnostic tools for amyloid-related diseases using thioflavin T and other fluorescent probes.
4. Study of the interaction between thioflavin T and other biomolecules, such as proteins and nucleic acids.
5. Exploration of the potential applications of thioflavin T in materials science, such as the development of new sensors and nanomaterials.
In conclusion, thioflavin T is a chemical compound that has significant potential for scientific research. Its ability to detect amyloid fibrils has made it a valuable tool in the study of various diseases. Thioflavin T has several advantages for lab experiments, but it also has some limitations. Future research on thioflavin T could lead to the development of new diagnostic tools and materials with various applications.

Scientific Research Applications

Thioflavin T has been widely used in scientific research to study the formation and aggregation of amyloid fibrils. Amyloid fibrils are insoluble protein aggregates that are associated with various neurodegenerative diseases. Thioflavin T is used as a fluorescent probe to detect amyloid fibrils in vitro and in vivo. Thioflavin T binds to the beta-sheet structure of amyloid fibrils and emits fluorescence upon excitation. This property of thioflavin T has been used to develop diagnostic tools for amyloid-related diseases.